Cas no 62827-43-4 (Benzene, 1-bromo-3,5-dimethoxy-2-methyl-)

• Product Name: Benzene, 1-bromo-3,5-dimethoxy-2-methyl-
• CAS No: 62827-43-4
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 430344
• PubChem ID: 69149059
• Update Time: 2025-04-19

Benzene, 1-bromo-3,5-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3,5-dimethoxy-2-methyl-
• 1-bromo-3,5-dimethoxy-2-methylbenzene
• DTXSID20739901
• SCHEMBL4694851
• 62827-43-4

• Inchi： 1S/C9H11BrO2/c1-6-8(10)4-7(11-2)5-9(6)12-3/h4-5H,1-3H3
• InChI Key： SVEQIWVPZWWZFM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)OC)OC

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46